Cas no 95791-46-1 (6-chlorochrysene)

• Product Name: 6-chlorochrysene
• CAS No: 95791-46-1
• MF: C₁₈H₁₁Cl
• MW: 262.73294377327
• CID: 1986356
• PubChem ID: 56969
• Update Time: 2025-04-21

6-chlorochrysene Chemical and Physical Properties

Names and Identifiers

• 6-chlorochrysene
• chrysene, 6-chloro-
• 95791-46-1
• DTXCID40164453
• CCRIS 5544
• LVKLJLYFIFXBKM-UHFFFAOYSA-N
• 3-05-00-02382 (Beilstein Handbook Reference)
• DTXSID10241962
• SCHEMBL10484239
• BRN 3295116

• Inchi： 1S/C18H11Cl/c19-18-11-17-13-6-2-1-5-12(13)9-10-15(17)14-7-3-4-8-16(14)18/h1-11H
• InChI Key： LVKLJLYFIFXBKM-UHFFFAOYSA-N
• SMILES： ClC1C=C2C3C=CC=CC=3C=CC2=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 262.054928
• Monoisotopic Mass: 262.054928
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.289
• Boiling Point: 465.3°Cat760mmHg
• Flash Point: 229.2°C